4,7-Methano-2,3,8-methenocyclopent(a)indene, dodecahydro-, stereoisomer, mixt. with methylcyclohexane and (3aalpha,4beta,7beta,7aalpha)-octahydro-4,7-methano-1H-indene
Overview
Description
JP8 is a kerosene-based fuel used in military jets (USAF, NATO, Japanese Self-Defense Forces), tanks and other fighting vehicles, and portable heaters. It contains benzene, toluene, xylenes and naphthalene, as well as additives (e.g., diethylene glycol monomethyl ether or ethylene glycol monomethyl ether).
Scientific Research Applications
Stereochemistry and Product Distribution
A study by Hathaway and Paquette (1985) focused on the stereochemistry and product distribution from the reaction of various methanoindene compounds with singlet oxygen. This research highlighted the stereochemical assignments and reaction profiles, providing insights into mechanistic and energetic aspects of these reactions (Hathaway & Paquette, 1985).
Fragmentation Behavior
Inman and Serve (1982) examined the electron impact-induced fragmentations of octahydro-4,7-methano-1H-indene systems. Their work elucidated principal decomposition reactions, contributing to the understanding of the fragmentation patterns of these compounds (Inman & Serve, 1982).
Chemoenzymatic and Enantioselective Assembly
Dietinger et al. (2010) explored the enantioselective synthesis of the octahydro-1,6-methano-1H-indene framework, providing a basis for the selective synthesis of either enantiomeric form of the target framework. This work is significant for understanding chemoenzymatic processes (Dietinger et al., 2010).
Novel Synthesis Methods
Christl and Cohrs (2015) developed a novel synthesis method for 2,3-dihydro-1,3-methano-1H-indene, contributing to advancements in synthesis techniques and understanding of NMR spectroscopy in this context (Christl & Cohrs, 2015).
High Temperature Bromination
Ozer, Kilbas, and Balcı (2013) investigated thermal and photobromination of octahydro-1H-4,7-methanoindene, providing insight into the mechanisms of bromination and product distribution under different conditions (Ozer, Kilbas, & Balcı, 2013).
Photochemical Reactions
Yasuda, Pac, and Sakurai (1980) studied the stereospecific photocycloaddition of 1-cyanonaphthalene to indene, providing valuable information on the photochemical reactions and mechanisms involved in the formation of cycloadducts (Yasuda, Pac, & Sakurai, 1980).
properties
CAS RN |
82863-50-1 |
|---|---|
Product Name |
4,7-Methano-2,3,8-methenocyclopent(a)indene, dodecahydro-, stereoisomer, mixt. with methylcyclohexane and (3aalpha,4beta,7beta,7aalpha)-octahydro-4,7-methano-1H-indene |
Molecular Formula |
C31H48 |
Molecular Weight |
420.72 |
IUPAC Name |
hexacyclo[9.2.1.02,10.03,8.04,6.05,9]tetradecane;methylcyclohexane;(1S,2R,6S,7R)-tricyclo[5.2.1.02,6]decane |
InChI |
InChI=1S/C14H18.C10H16.C7H14/c1-2-6-3-5(1)9-10(6)12-7-4-8-13(11(7)9)14(8)12;1-2-9-7-4-5-8(6-7)10(9)3-1;1-7-5-3-2-4-6-7/h5-14H,1-4H2;7-10H,1-6H2;7H,2-6H2,1H3/t;7-,8+,9+,10-; |
InChI Key |
DDZNRTJLFZLBPE-FBZJSIJRSA-N |
SMILES |
CC1CCCCC1.C1CC2C3CCC(C3)C2C1.C1CC2CC1C3C2C4C5C3C6C4C6C5 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
JP-8; JP8; JP 8; |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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